![molecular formula C19H20N2O3 B2892822 1-Allyl-2-(3,4,5-trimethoxy-phenyl)-1H-benzoimidazole CAS No. 615281-66-8](/img/structure/B2892822.png)
1-Allyl-2-(3,4,5-trimethoxy-phenyl)-1H-benzoimidazole
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Description
1-Allyl-2-(3,4,5-trimethoxy-phenyl)-1H-benzoimidazole is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antibacterial Properties
A study by Roth et al. (1989) on a related series of compounds, including 1-allyl-2-(3,4,5-trimethoxy-phenyl)-1H-benzoimidazole, demonstrated high in vitro antibacterial activity against specific anaerobic organisms, comparable or superior to metronidazole. These findings highlight the compound's potential in developing new antibacterial agents, particularly against anaerobic pathogens (Roth et al., 1989).
Catalytic Applications
Sharma et al. (2014) synthesized complexes involving benzimidazole derivatives, demonstrating their efficacy in transfer hydrogenation reactions. This research points to the compound's utility in catalytic processes, particularly in hydrogen source activation and transfer hydrogenation, indicating its versatility in synthetic chemistry applications (Sharma et al., 2014).
Properties
IUPAC Name |
1-prop-2-enyl-2-(3,4,5-trimethoxyphenyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-5-10-21-15-9-7-6-8-14(15)20-19(21)13-11-16(22-2)18(24-4)17(12-13)23-3/h5-9,11-12H,1,10H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIWZLJHFMIZPCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NC3=CC=CC=C3N2CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.